Cas no 2228861-38-7 (5-bromo-3-ethenyl-2-fluoropyridine)

• Product Name: 5-bromo-3-ethenyl-2-fluoropyridine
• CAS No: 2228861-38-7
• MF: C₇H₅BrFN
• MW: 202.02370429039
• CID: 6355380
• PubChem ID: 152071715
• Update Time: 2025-10-24

5-bromo-3-ethenyl-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-ethenyl-2-fluoropyridine
• 2228861-38-7
• EN300-1908820

• Inchi： 1S/C7H5BrFN/c1-2-5-3-6(8)4-10-7(5)9/h2-4H,1H2
• InChI Key： UUWABQRYJYJDST-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C=C)=C1)F

Computed Properties

• Exact Mass: 200.95894g/mol
• Monoisotopic Mass: 200.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-bromo-3-ethenyl-2-fluoropyridine

Introduction to 5-bromo-3-ethenyl-2-fluoropyridine (CAS No. 2228861-38-7)

5-bromo-3-ethenyl-2-fluoropyridine, with the chemical identifier CAS No. 2228861-38-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromo and vinyl substituents, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules. The presence of both fluoro and bromo atoms introduces distinct reactivity patterns, enabling diverse functionalization strategies that are highly relevant in medicinal chemistry.

The fluoropyridine core is a privileged structure in drug discovery, known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of therapeutic agents. The bromo substituent, in particular, serves as a versatile handle for further chemical modifications, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex heterocyclic compounds. The vinyl group adds another layer of reactivity, allowing for potential applications in the construction of enantiomerically pure compounds or chiral drug candidates.

In recent years, 5-bromo-3-ethenyl-2-fluoropyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Notably, its structural motif has been leveraged in the development of kinase inhibitors, where the combination of fluoro and bromo substituents often enhances binding interactions with protein targets. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play crucial roles in cancer signaling pathways. The electron-withdrawing nature of the fluoro atom and the electron-donating effect of the vinyl group contribute to fine-tuning the electronic properties of the molecule, thereby influencing its interaction with biological receptors.

Moreover, the growing interest in fluorinated compounds stems from their favorable pharmacokinetic properties, including improved bioavailability and resistance to metabolic degradation. The incorporation of a fluoro atom into a pyridine ring can significantly alter the lipophilicity and metabolic stability of a drug candidate, making it an attractive feature for medicinal chemists. The bromo atom further enhances this appeal by providing a site for selective functionalization without compromising overall molecular integrity. This dual functionality has been exploited in the design of dual-targeting agents that simultaneously interact with multiple therapeutic targets.

Recent advancements in synthetic methodologies have further expanded the applications of 5-bromo-3-ethenyl-2-fluoropyridine. Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have enabled efficient transformations of this compound into more complex scaffolds. For example, palladium-catalyzed cross-coupling reactions have been used to introduce aryl or heteroaryl groups at various positions along the pyridine ring, generating libraries of derivatives with tailored biological activities. These strategies are particularly valuable in fragment-based drug discovery approaches, where diversification around a known pharmacophore is essential for optimizing potency and selectivity.

The agrochemical sector has also recognized the potential of 5-bromo-3-ethenyl-2-fluoropyridine as a building block for developing novel pesticides and herbicides. Fluorinated pyridines are known to exhibit enhanced pesticidal activity due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The presence of both fluoro and bromo substituents can further modulate the bioactivity spectrum of these compounds by influencing their binding affinity to target enzymes or receptors. This has led to several patents describing derivatives of this compound as potent inhibitors of insect growth regulators or plant pathogens.

In conclusion, 5-bromo-3-ethenyl-2-fluoropyridine (CAS No. 2228861-38-7) represents a versatile and highly functionalized scaffold with broad applications in pharmaceutical and agrochemical research. Its unique structural features—comprising a fluoro, bromo, and vinyl substituent—make it an invaluable intermediate for synthesizing bioactive molecules targeting diverse therapeutic areas. The continued exploration of this compound through innovative synthetic strategies is expected to yield novel drugs and agrochemicals with improved efficacy and safety profiles.